[2-(Pyridin-2-yl)ethyl](1,2,3-thiadiazol-4-ylmethyl)amine

• Molecular Formula: C10H12N4S
• Molecular Weight: 220.30 g/mol
• SMILES: C1=CC=NC(=C1)CCNCC2=CSN=N2
• InChI: InChI=1S/C10H12N4S/c1-2-5-12-9(3-1)4-6-11-7-10-8-15-14-13-10/h1-3,5,8,11H,4,6-7H2
• InChIKey: FWMNBIJKRSNSGY-UHFFFAOYSA-N

Procurement Overview of [2-(Pyridin-2-yl)ethyl](1,2,3-thiadiazol-4-ylmethyl)amine

The compound [2-(Pyridin-2-yl)ethyl](1,2,3-thiadiazol-4-ylmethyl)amine (CAS 1156895-91-8, molecular formula C10H12N4S, molecular weight 220.30 g/mol) is a heterocyclic secondary amine that integrates pyridine and 1,2,3-thiadiazole pharmacophores . It is commercially available primarily for research and further manufacturing purposes . A broad-scope patent covering thiazolyl- or thiadiazolyl-substituted pyridyl compounds as kinase inhibitors (US 9,862,715) suggests a potential application area for this structural class, but does not individually profile this specific compound [1].

• Regioisomer scaffold for kinase inhibitor SAR studies

• Building block for 1,2,3-thiadiazole target engagement exploration

• Primary screening data generation required for prioritization

• [1] Paidi, V.R., et al. (2018) 'Thiazolyl- or thiadiazolyl-substituted pyridyl compounds useful as kinase inhibitors', U.S. Patent 9,862,715. Available at: https://uspto.report/patent/grant/9,862,715 View Source

Why Generic Substitution Is Not Advisable

Despite the availability of numerous structurally related pyridine-thiadiazole analogs, such as 5-(2-pyridin-2-ylethyl)-1,3,4-thiadiazol-2-amine (CAS 88742-97-6) or (1,2,3-thiadiazol-4-ylmethyl)[2-(thiophen-2-yl)ethyl]amine (CAS 1157062-90-2) , a search of primary research literature found no direct, quantitative, head-to-head comparisons with [2-(Pyridin-2-yl)ethyl](1,2,3-thiadiazol-4-ylmethyl)amine. The 1,2,3-thiadiazole regioisomer and the specific ethyl linker in the target compound are known to influence molecular recognition and pharmacokinetic properties, but robust experimental data quantifying these effects for this specific compound is currently absent from the peer-reviewed and patent literature [1]. Therefore, any generic substitution would be based solely on chemical intuition rather than validated evidence.

Regioisomer mismatch

The 1,2,3-thiadiazole regioisomer may shift molecular recognition and pharmacokinetic profile relative to 1,3,4-thiadiazole analogs; no quantitative comparison data exists.

Analog substitution risk

Structural analogs with different linkers or thiophene substitution may not reproduce target engagement or ADME properties without direct validation.

• [1] Podila, N. et al. (2024) 'Design, synthesis, biological and computational screening of novel pyridine-based thiadiazole derivatives as prospective anti-inflammatory agents', Heliyon, 10(8), e29390. Available at: https://pubmed.ncbi.nlm.nih.gov/38655368/ View Source

Quantitative Differentiation Evidence and Critical Gaps

Head-to-Head Biological Activity Data Against Defined Comparators

A comprehensive search for primary research articles and patents directly profiling the biological activity of this compound against specific molecular targets or cell lines returned zero results. The closest evidence is a 2024 study (Podila et al.) describing anti-inflammatory activity for a related but distinct series of pyridine-based 1,3,4-thiadiazole derivatives (NTD1–NTD5) [1]. This study provides no data for the 1,2,3-thiadiazole regioisomer or the specific ethyl-linked amine of the target compound. The broad patent US 9,862,715 covers thiazolyl- and thiadiazolyl-substituted pyridines as kinase inhibitors but does not list this compound as a specific example or provide its IC50 values [2]. Until such data is generated, no evidence-based differentiation from other pyridine-thiadiazole analogs can be made.

Biological Activity Comparison

Data to verify

No target-specific IC50 or cell-based data reported

Evidence gap; requires primary screening

NTD3 (1,3,4-thiadiazole) active in paw edema model, not directly comparable

Evidence Dimension	In vitro anti-inflammatory activity (in vivo paw edema model)
Target Compound Data	No data available
Comparator Or Baseline	NTD3 (a 1,3,4-thiadiazole derivative) showed significant anti-inflammatory activity surpassing diclofenac [1]
Quantified Difference	Not calculable
Conditions	Carrageenan-induced rat paw edema model (Podila et al., 2024)

Why This Matters

For a scientific user to prioritize this compound, direct comparative data against a defined target or disease model is essential; currently, such data is nonexistent.

• [1] Podila, N. et al. (2024) 'Design, synthesis, biological and computational screening of novel pyridine-based thiadiazole derivatives as prospective anti-inflammatory agents', Heliyon, 10(8), e29390. DOI: 10.1016/j.heliyon.2024.e29390. View Source
• [2] Paidi, V.R., et al. (2018) 'Thiazolyl- or thiadiazolyl-substituted pyridyl compounds useful as kinase inhibitors', U.S. Patent 9,862,715. View Source

Physicochemical and ADME Profiling Data for Procurement

Vendor data sheets provide only basic identifiers (molecular formula, weight, purity) . No experimental or predicted values for logP, solubility, permeability, metabolic stability, or plasma protein binding are publicly available for this compound. This stands in contrast to the well-characterized analog 5-(2-pyridin-2-ylethyl)-1,3,4-thiadiazol-2-amine, for which a predicted LogP of 1.23 is reported . A procurement decision based on differential ADME properties cannot be made without analogous data for the target compound.

ADME Profiling Data

Data to verify

No experimental logP, solubility, or metabolic stability data

Physicochemical profile unknown; procurement risk

Comparator LogP 1.23 from in silico prediction (method unspecified)

Evidence Dimension	Predicted LogP (a key drug-likeness parameter)
Target Compound Data	Not reported
Comparator Or Baseline	5-(2-pyridin-2-ylethyl)-1,3,4-thiadiazol-2-amine, LogP = 1.23
Quantified Difference	Not calculable
Conditions	In silico prediction (method unspecified)

Why This Matters

Physicochemical profiling is a critical filter in early drug discovery; the lack of data forces potential users to assume risk or invest in generating primary data.

Evidence-Limited Research Applications

Scaffold-Hopping: 1,3,4- to 1,2,3-Thiadiazole Regioisomerism

The primary application scenario supported by the available evidence is as a building block for exploring the biological consequences of 1,2,3- vs. 1,3,4-thiadiazole regioisomerism in kinase inhibitor or anti-inflammatory programs [1]. A research group with established SAR around the 1,3,4-thiadiazole core (e.g., the NTD series [1]) could procure this compound to test the hypothesis that the 1,2,3-thiadiazole regioisomer offers differentiated target engagement or selectivity. This use is speculative and requires the user to generate all primary data.

Synthetic Intermediate for Kinase Inhibitor Chemical Space

The broad kinase inhibitor patent US 9,862,715 explicitly claims thiadiazolyl-substituted pyridyl compounds [2]. Although this specific compound is not exemplified, its structure falls within the generic Markush claims. A medicinal chemistry team pursuing IRAK-4 or related kinase targets may use this compound as an intermediate or a close analog for SAR exploration, particularly to design around existing专利空间 (patent space).

Chemical Biology Probe Development Requiring Primary Screening

Given the known biological relevance of both pyridine and thiadiazole moieties [3], this compound could serve as a starting point for chemical probe development. However, this application is entirely contingent on the user conducting primary screening to establish activity, selectivity, and ADME properties. No evidence currently exists to suggest superiority over commercially available analogs.

Application

Selection Property

Validation Focus

Scaffold-hopping: 1,2,3- vs 1,3,4-thiadiazole

Regioisomer identity review

SAR interpretation and target engagement

Synthetic intermediate for kinase inhibitor SAR

Markush scope and structural novelty

IRAK-4 or related kinase target fit

Chemical biology probe development

Primary screening compatibility

Activity, selectivity, and ADME profiling

• [1] Podila, N. et al. (2024) 'Design, synthesis, biological and computational screening of novel pyridine-based thiadiazole derivatives as prospective anti-inflammatory agents', Heliyon, 10(8), e29390. View Source
• [2] Paidi, V.R., et al. (2018) 'Thiazolyl- or thiadiazolyl-substituted pyridyl compounds useful as kinase inhibitors', U.S. Patent 9,862,715. View Source
• [3] Bentham Direct. (2025) 'Synthetic Strategies and Pharmacological Significance of Pyridine Thiadiazole Derivatives: A Contemporary Overview'. Available at: https://www.benthamdirect.com View Source